Cas no 1500493-39-9 (6-Cyano-2,3-difluorobenzoic acid)

• Product Name: 6-Cyano-2,3-difluorobenzoic acid
• CAS No: 1500493-39-9
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD22490575
• CID: 4785429
• Update Time: 2025-05-20

6-Cyano-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-2,3-difluorobenzoic acid
• 6-Cyano-2,3-difluorobenzoic acid

• MDL： MFCD22490575
• Inchi： 1S/C8H3F2NO2/c9-5-2-1-4(3-11)6(7(5)10)8(12)13/h1-2H,(H,12,13)
• InChI Key： FPFQUIOJLXUNFB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C#N)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-Cyano-2,3-difluorobenzoic acid

6-Cyano-2,3-Difluorobenzoic Acid (CAS No. 1500493-39-9)

The compound 6-Cyano-2,3-difluorobenzoic acid, also known by its CAS registry number CAS No. 1500493-39-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with cyano and difluoro groups at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Cyano-2,3-difluorobenzoic acid. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. One notable approach involves the use of fluorination techniques combined with cyanation reactions, which have been refined to achieve precise control over the substitution pattern on the aromatic ring. These developments have significantly enhanced the accessibility of this compound for further studies and commercial use.

The chemical structure of 6-Cyano-2,3-difluorobenzoic acid plays a crucial role in its reactivity and functionality. The cyano group (-CN) is known for its electron-withdrawing properties, which can influence the electronic characteristics of the molecule. Similarly, the difluoro substituents (-F) contribute to both electronic and steric effects, further modulating the compound's behavior in different chemical environments. These properties make it an ideal candidate for applications in drug discovery, agrochemicals, and advanced materials.

In the context of drug discovery, 6-Cyano-2,3-difluorobenzoic acid has shown potential as a lead compound for developing novel therapeutic agents. Its structure allows for extensive modification through various substitution patterns, enabling researchers to explore its biological activity against a range of targets. Recent studies have highlighted its ability to inhibit certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The fluorinated groups in its structure contribute to improved thermal stability and chemical resistance, making it a valuable component in high-performance materials. Additionally, its cyano group facilitates polymerization reactions under specific conditions, enabling the creation of tailored materials with unique properties.

The synthesis and characterization of 6-Cyano-2,3-difluorobenzoic acid have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of research findings.

In conclusion, 6-Cyano-2,3-difluorobenzoic acid, with its CAS number CAS No. 1500493-39-9, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key molecule for future innovations in chemistry and related fields.